Cas no 142260-40-0 (Benzeneheptanoic acid, 4-(2-quinolinylmethyl)-)

Benzeneheptanoic acid, 4-(2-quinolinylmethyl)- structure
142260-40-0 structure
Product Name:Benzeneheptanoic acid, 4-(2-quinolinylmethyl)-
CAS No:142260-40-0
MF:C23H25NO2
MW:347.45010638237
CID:1316449
Update Time:2024-08-18

Benzeneheptanoic acid, 4-(2-quinolinylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzeneheptanoic acid, 4-(2-quinolinylmethyl)-
    • Inchi: 1S/C23H25NO2/c25-23(26)10-4-2-1-3-7-18-11-13-19(14-12-18)17-21-16-15-20-8-5-6-9-22(20)24-21/h5-6,8-9,11-16H,1-4,7,10,17H2,(H,25,26)
    • InChI Key: KMYFLSVOUWPLPL-UHFFFAOYSA-N
    • SMILES: C1(CCCCCCC(O)=O)=CC=C(CC2C=CC3C(N=2)=CC=CC=3)C=C1

Computed Properties

  • Exact Mass: 347.18865

Experimental Properties

  • Density: 1.134±0.06 g/cm3(Predicted)
  • Boiling Point: 540.7±38.0 °C(Predicted)
  • PSA: 50.19
  • pka: 4.77±0.10(Predicted)
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